Cas no 1286777-33-0 (5-(Difluoromethoxy)-3-fluoropicolinic acid)

• Product Name: 5-(Difluoromethoxy)-3-fluoropicolinic acid
• CAS No: 1286777-33-0
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4692910
• Update Time: 2023-08-15

5-(Difluoromethoxy)-3-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-3-fluoropicolinic acid
• 5-(difluoromethoxy)-3-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C7H4F3NO3/c8-4-1-3(14-7(9)10)2-11-5(4)6(12)13/h1-2,7H,(H,12,13)
• InChI Key： CJFKMEZOMYQQII-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 59.4